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Compound of Interest

Compound Name: 2-Fluoroethanol

Cat. No.: B046154 Get Quote

This guide provides a comprehensive overview of the key physical properties of 2-
Fluoroethanol, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate and detailed

information for their work. This document outlines the established values for these properties,

presents detailed experimental protocols for their determination, and includes a logical

workflow diagram for clarity.

Core Physical Properties
2-Fluoroethanol (CAS No: 371-62-0), with the chemical formula CH₂FCH₂OH, is a colorless

liquid. Its physical characteristics are crucial for its handling, application in synthesis, and for

safety considerations.

The boiling point and density of 2-Fluoroethanol are summarized in the table below. These

values are compiled from various reputable sources and represent the accepted physical

constants for this compound under standard conditions.

Physical Property Value Conditions

Boiling Point 103-103.5 °C At 757-760 mmHg

Density 1.091 g/mL At 25 °C

1.1040 g/cm³ At 20 °C
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Note: Slight variations in reported values can be attributed to differences in experimental

conditions and measurement precision.

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of a liquid such as 2-Fluoroethanol.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic constant at a given

pressure.

Methodology: Micro-Boiling Point Determination using a Capillary Tube

This method is suitable for small sample volumes.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer (-10 to 110 °C range)

Heating apparatus (e.g., oil bath or a melting point apparatus like MelTemp)[1]

Rubber band or wire to attach the test tube to the thermometer

Procedure:

A few milliliters of 2-Fluoroethanol are placed into the small test tube.[2]

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the liquid.

The test tube assembly is attached to a thermometer.
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The entire setup is immersed in a heating bath.

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a slow stream of bubbles.

As the liquid approaches its boiling point, the rate of bubbling from the capillary will

increase significantly.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[3]

The heating is then discontinued, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to be drawn into the capillary tube.[3] This temperature is recorded.

Density is the mass of a substance per unit volume. It is an intrinsic property that can be used

to identify a substance and assess its purity.

Methodology: Density Determination using a Pycnometer or Volumetric Glassware

This method provides a straightforward and accurate way to determine the density of a liquid.

Apparatus:

Pycnometer (density bottle) or a graduated cylinder/volumetric flask[4][5]

Analytical balance

Thermometer

Procedure:

The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured using

an analytical balance.

The pycnometer is filled with a known volume of 2-Fluoroethanol. If using a graduated

cylinder, a specific volume is carefully measured.[4]
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The mass of the pycnometer filled with the liquid is then measured.[4]

The temperature of the liquid is recorded.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated using the formula: Density (ρ) = Mass (m) / Volume (V)[4]

Mandatory Visualization
To illustrate the logical flow of determining these physical properties, the following diagram has

been generated using the DOT language.

Boiling Point Determination Density Determination

Sample Preparation:
Place 2-Fluoroethanol in test tube with inverted capillary

Heating:
Gently heat the sample assembly in a bath

Observation:
Monitor for a steady stream of bubbles from the capillary

Cooling & Measurement:
Record temperature when liquid enters the capillary upon cooling

Physical Properties Determined

Mass Measurement 1:
Weigh an empty, dry pycnometer

Volume Measurement:
Fill pycnometer with 2-Fluoroethanol to a known volume

Mass Measurement 2:
Weigh the filled pycnometer

Calculation:
Density = (Mass_filled - Mass_empty) / Volume

Begin Property Determination
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Click to download full resolution via product page

Workflow for Determining Physical Properties of 2-Fluoroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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